Cas no 116432-84-9 (1,4-bis[(4-chlorophenyl)sulfanyl]-2-methylbenzene)

• Product Name: 1,4-bis[(4-chlorophenyl)sulfanyl]-2-methylbenzene
• CAS No: 116432-84-9
• MF: C₁₉H₁₄Cl₂S₂
• MW: 377.350460529327
• CID: 2614677
• PubChem ID: 14223179
• Update Time: 2025-04-21

1,4-bis[(4-chlorophenyl)sulfanyl]-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-bis[(4-chlorophenyl)sulfanyl]-2-methylbenzene
• DTXSID80557608
• 116432-84-9
• 1,1'-[(2-Methyl-1,4-phenylene)disulfanediyl]bis(4-chlorobenzene)

• Inchi： 1S/C19H14Cl2S2/c1-13-12-18(22-16-6-2-14(20)3-7-16)10-11-19(13)23-17-8-4-15(21)5-9-17/h2-12H,1H3
• InChI Key： YZKHMYZSGZDZFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1C)SC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 375.9913982Da
• Monoisotopic Mass: 375.9913982Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 50.6Ų